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Compound of Interest

Compound Name: BMS-986260

Cat. No.: B606296

Effective management and disposal of investigational drugs like BMS-986260, a tyrosine
kinase 2 (TYK?2) inhibitor, are critical for maintaining laboratory safety, environmental
protection, and regulatory compliance. This guide provides essential, step-by-step procedures
for researchers, scientists, and drug development professionals to ensure the safe handling
and disposal of this compound. Adherence to these protocols is imperative to minimize risks
and uphold the integrity of research operations.

All disposal procedures for investigational medications must comply with federal regulations,
such as the Resource Conservation and Recovery Act (RCRA), as well as state and local laws.
[1][2] It is crucial to consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and to determine if BMS-986260 is classified as a hazardous
waste.[2]

Immediate Safety and Handling Protocol

Before beginning any disposal process, ensure all personnel are equipped with the appropriate
Personal Protective Equipment (PPE), including safety goggles, lab coats, and chemical-
resistant gloves. All handling of BMS-986260 waste should be conducted within a certified
chemical fume hood to prevent inhalation of any powders or aerosols.

Step-by-Step Disposal Procedure

« Initial Waste Segregation: Immediately after use, segregate all materials contaminated with
BMS-986260. This includes, but is not limited to:
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o

Unused or expired solid compound.

o

Solutions containing BMS-986260.

[¢]

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.[3]

[e]

Empty stock containers.

Container Selection and Labeling:

o Select a compatible, UN-approved hazardous waste container for the collection of BMS-
986260 waste.[3][4] The container material (e.g., glass or plastic) should be appropriate
for the physical state of the waste (solid or liquid).[4]

o Affix a "HAZARDOUS WASTE" label to the container.[4] No other labels are acceptable.[4]
o Complete the label with the following information:

= Principal Investigator's (PI) name.[4]

= Laboratory location (building and room number).[4]

» Contact phone number.[4]

» Full chemical name: "BMS-986260". Avoid abbreviations.[4]

» Concentration or percentage of the active ingredient.[4]
Waste Accumulation and Storage:

o Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA).[4]

o The SAA should be in a locked cabinet or within secondary containment to prevent spills.

[4]
o Ensure the container is kept closed at all times, except when adding waste.

o Conduct and document weekly inspections of the SAA and the waste container.[4]
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» Final Disposal Process:

o Once the container is full, or if the waste has been stored for the maximum allowable time

per institutional policy, initiate a disposal request.

o Submit a completed Chemical Waste Disposal Request Form to your institution's EHS

department.[4]

o EHS personnel will collect the waste for consolidation and transport to an EPA-permitted

incineration facility.[4][5]

Logistical Summary for BMS-986260 Disposal

Parameter

Specification

Rationale

Waste Classification

Hazardous Chemical Waste

(pending EHS confirmation)

Investigational drugs are
typically managed as
hazardous waste to ensure
regulatory compliance and

environmental safety.[1][2]

Primary Container

UN-approved, compatible
container (glass or plastic) with

a secure screw-top lid.

To prevent leaks and ensure
safe transport of hazardous
materials.[3][4][5]

Labeling

"HAZARDOUS WASTE" label
with Pl name, location, contact,

and full chemical name.

Required by regulations for
proper identification, tracking,
and handling of hazardous

materials.[4]

Storage Location

Designated and registered
Satellite Accumulation Area
(SAA), under secondary
containment.

To ensure secure and safe
temporary storage of
hazardous waste, minimizing

exposure and spill risk.[4]

Final Disposition

Incineration at an EPA-
permitted hazardous waste

facility.

The standard and required
method for the complete
destruction of potent

pharmaceutical compounds.[4]

[5]L6]
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Experimental Protocols and Methodologies

As BMS-986260 is an investigational compound, specific experimental protocols for its
disposal are not publicly available. The methodologies provided in this guide are based on
established best practices for the disposal of investigational drugs and potent chemical
compounds in a research laboratory setting, in accordance with federal and institutional
guidelines.[2][4][5]

Visualizing the Disposal Workflow

The following diagrams illustrate the key workflows and relationships in the disposal process for
BMS-986260.
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Caption: Workflow for the disposal of BMS-986260 from laboratory to final destruction.
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Caption: Logical relationships of key entities in the investigational drug disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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